Cas no 531508-48-2 (1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO-)

1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO- structure
531508-48-2 structure
Product Name:1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO-
CAS No:531508-48-2
MF:C10H11F2NO2
MW:215.19664978981
CID:3187010
PubChem ID:11020270
Update Time:2025-04-21

1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO- Chemical and Physical Properties

Names and Identifiers

    • 1,3-BENZODIOXOLE-4-PROPANAMINE, 2,2-DIFLUORO-
    • 2,2-Difluoro-1,3-benzodioxole-4-propanamine
    • AKOS022925583
    • DTXSID601263277
    • 531508-48-2
    • Inchi: 1S/C10H11F2NO2/c11-10(12)14-8-5-1-3-7(4-2-6-13)9(8)15-10/h1,3,5H,2,4,6,13H2
    • InChI Key: BKVATAVFDKSOIV-UHFFFAOYSA-N
    • SMILES: FC1(OC2=CC=CC(=C2O1)CCCN)F

Computed Properties

  • Exact Mass: 215.07578492Da
  • Monoisotopic Mass: 215.07578492Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.5Ų
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